Cas no 227278-08-2 (8-Quinolinesulfonicacid, 4-methyl-)

8-Quinolinesulfonicacid, 4-methyl- structure
227278-08-2 structure
Product Name:8-Quinolinesulfonicacid, 4-methyl-
CAS No:227278-08-2
MF:C10H9NO3S
MW:223.248361349106
CID:244944
PubChem ID:45123479
Update Time:2025-04-19

8-Quinolinesulfonicacid, 4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinesulfonicacid, 4-methyl-
    • 4-Methylquinoline-8-sulfonicacid
    • DTXSID40669458
    • 4-Methylquinoline-8-sulfonic acid
    • 227278-08-2
    • 4-Methyl-8-quinolinesulfonic acid
    • Inchi: 1S/C10H9NO3S/c1-7-5-6-11-10-8(7)3-2-4-9(10)15(12,13)14/h2-6H,1H3,(H,12,13,14)
    • InChI Key: DHXJBLUOTVQQOM-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2=C(C)C=CN=C21)(=O)(=O)O

Computed Properties

  • Exact Mass: 223.03037
  • Monoisotopic Mass: 223.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 75.6A^2

Experimental Properties

  • PSA: 67.26
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